Methyl 2-amino-2-cyclopentylacetate hydrochloride
Overview
Description
Methyl 2-amino-2-cyclopentylacetate hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. This compound is also known as amicarbazone hydrochloride, and its chemical formula is C9H16ClN O2.
Scientific Research Applications
Synthesis and Characterization
Optimized Synthesis Techniques : Research has focused on optimizing the synthesis of related compounds, such as amino acid methyl esters, by exploring different reaction conditions and catalysts. These efforts aim to improve yields and scalability for potential industrial applications (Wang Guo-hua, 2008; Jiabo Li & Y. Sha, 2008).
Thermosensitive Phosphazene Derivatives : A study on phosphazene derivatives bearing amino acid ester groups, including structures similar to Methyl 2-amino-2-cyclopentylacetate hydrochloride, highlighted their thermosensitive properties. These compounds have potential biomedical applications due to their biodegradability and temperature-sensitive behavior (Aylin Uslu et al., 2017).
Analytical and Materials Science Applications
Gas Chromatography–Mass Spectrometry (GC-MS) : Cycloalkylcarbonyl derivatives, which are structurally related to this compound, have been proposed for the determination of amino acid methyl esters by GC-MS. These derivatives exhibit specific fragmentation patterns that are useful for analytical purposes (V. Zaikin & V. V. Luzhnov, 2002).
Surface-Enhanced Raman Scattering (SERS) Spectroscopy : Research has explored the use of modified silver nanoparticles for the SERS analysis of explosive compounds, employing amino acid ester hydrochlorides as modifiers. This highlights the utility of such compounds in enhancing the sensitivity of spectroscopic analyses (Zhonghou Xu et al., 2011).
Potential Biomedical Applications
- Ionic Liquids Based on Amino Acids : Novel ionic liquids derived from amino acids, including methyl amino acid ester hydrochlorides, have been investigated as skin permeation enhancers. Such compounds demonstrate the ability to improve the delivery of drugs through the skin, offering potential applications in transdermal drug delivery systems (Luyao Zheng et al., 2020).
Mechanism of Action
Target of Action
Methyl 2-amino-2-cyclopentylacetate hydrochloride is primarily a derivative of Glycine . Glycine is an important inhibitory neurotransmitter in the central nervous system, especially in the spinal cord, brainstem, and retina .
Biochemical Pathways
The compound, being a glycine derivative, may influence the biochemical pathways where glycine is involved. Glycine plays a crucial role in the functioning of the central nervous system and has a significant impact on cognitive performance, mood, and sleep .
Result of Action
As a glycine derivative, it may influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevention of exercise-induced muscle damage .
properties
IUPAC Name |
methyl 2-amino-2-cyclopentylacetate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-11-8(10)7(9)6-4-2-3-5-6;/h6-7H,2-5,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQEFEOSHQDCMLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1CCCC1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
477584-83-1 |
Source
|
| Record name | methyl 2-amino-2-cyclopentylacetate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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